Cas no 460327-60-0 (1-(4-chlorobenzenesulfonyl)-N-(3-methoxyphenyl)methylpiperidine-3-carboxamide)

• Product Name: 1-(4-chlorobenzenesulfonyl)-N-(3-methoxyphenyl)methylpiperidine-3-carboxamide
• CAS No: 460327-60-0
• MF: C₂₀H₂₃ClN₂O₄S
• MW: 422.925623178482
• CID: 5331718
• Update Time: 2025-05-20

1-(4-chlorobenzenesulfonyl)-N-(3-methoxyphenyl)methylpiperidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-((4-chlorophenyl)sulfonyl)-N-(3-methoxybenzyl)piperidine-3-carboxamide
• 1-(4-CHLOROBENZENESULFONYL)-N-[(3-METHOXYPHENYL)METHYL]PIPERIDINE-3-CARBOXAMIDE
• 1-[(4-chlorophenyl)sulfonyl]-N-(3-methoxybenzyl)piperidine-3-carboxamide
• Oprea1_738132
• Oprea1_750946
• STL183466
• 1-(4-chlorophenyl)sulfonyl-N-[(3-methoxyphenyl)methyl]piperidine-3-carboxamide
• 1-(4-chlorobenzenesulfonyl)-N-(3-methoxyphenyl)methylpiperidine-3-carboxamide

• Inchi： 1S/C20H23ClN2O4S/c1-27-18-6-2-4-15(12-18)13-22-20(24)16-5-3-11-23(14-16)28(25,26)19-9-7-17(21)8-10-19/h2,4,6-10,12,16H,3,5,11,13-14H2,1H3,(H,22,24)
• InChI Key： KWPGNHGSTFXJJT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(N1CCCC(C(NCC2C=CC=C(C=2)OC)=O)C1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 616
• XLogP3: 2.9
• Topological Polar Surface Area: 84.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 1-(4-chlorobenzenesulfonyl)-N-(3-methoxyphenyl)methylpiperidine-3-carboxamide

Comprehensive Overview of 1-(4-chlorobenzenesulfonyl)-N-(3-methoxyphenyl)methylpiperidine-3-carboxamide (CAS No. 460327-60-0)

The compound 1-(4-chlorobenzenesulfonyl)-N-(3-methoxyphenyl)methylpiperidine-3-carboxamide (CAS No. 460327-60-0) is a specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. This molecule, characterized by its unique sulfonyl and carboxamide functional groups, presents a versatile scaffold for drug discovery and development. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, given its structural similarity to known bioactive compounds.

From a chemical perspective, 1-(4-chlorobenzenesulfonyl)-N-(3-methoxyphenyl)methylpiperidine-3-carboxamide features a piperidine ring substituted at the 3-position with a carboxamide group, which is further modified with a 3-methoxyphenyl moiety. The 4-chlorobenzenesulfonyl group at the 1-position adds both steric bulk and electronic effects that influence the compound's physicochemical properties. These structural characteristics contribute to its moderate lipophilicity (predicted LogP ~3.2) and molecular weight of 422.92 g/mol, making it suitable for crossing biological membranes while maintaining drug-like properties.

Recent studies have explored the structure-activity relationship (SAR) of analogs related to CAS 460327-60-0, particularly focusing on modifications to the sulfonyl and methoxyphenyl groups. The presence of the chloro substituent on the benzene ring appears crucial for maintaining binding affinity in certain biological targets, while the methoxy group contributes to metabolic stability. These findings align with current trends in medicinal chemistry where researchers seek to optimize drug-like properties while minimizing off-target effects.

The synthesis of 1-(4-chlorobenzenesulfonyl)-N-(3-methoxyphenyl)methylpiperidine-3-carboxamide typically involves multi-step organic transformations. A common route begins with the protection of piperidine-3-carboxylic acid, followed by N-alkylation with 3-methoxybenzyl chloride. Subsequent deprotection and coupling with 4-chlorobenzenesulfonyl chloride yields the target compound. Modern synthetic approaches often employ flow chemistry techniques to improve yield and purity, reflecting the growing demand for efficient and sustainable synthetic methodologies in pharmaceutical development.

In pharmacological applications, derivatives of 460327-60-0 have shown promise in preliminary screening against various disease targets. The compound's ability to interact with both hydrophobic pockets (via the chlorobenzene group) and hydrogen bonding sites (through the carboxamide) makes it a valuable scaffold for designing new therapeutic agents. Current research focuses on its potential in central nervous system disorders, given the blood-brain barrier permeability predicted for this chemical class.

From a commercial perspective, 1-(4-chlorobenzenesulfonyl)-N-(3-methoxyphenyl)methylpiperidine-3-carboxamide serves as an important research chemical for academic and industrial laboratories. The global market for such specialized intermediates continues to grow, driven by increasing investment in drug discovery programs. Suppliers typically offer this compound with >95% purity, accompanied by comprehensive analytical data including HPLC, NMR, and mass spectrometry results to ensure quality for research applications.

Handling and storage recommendations for CAS 460327-60-0 follow standard laboratory protocols for organic compounds. The material should be stored in a cool, dry environment, protected from light and moisture. While not classified as highly hazardous, appropriate personal protective equipment (lab coat, gloves, eye protection) is recommended when working with this chemical, consistent with good laboratory practice guidelines.

The future outlook for 1-(4-chlorobenzenesulfonyl)-N-(3-methoxyphenyl)methylpiperidine-3-carboxamide appears promising as research continues to uncover its potential applications. With the pharmaceutical industry's growing interest in targeted therapies and precision medicine, compounds with such specific structural features are likely to remain in high demand. Ongoing studies may reveal novel biological activities or optimize its properties for specific therapeutic indications, potentially leading to the development of new drug candidates based on this chemical scaffold.